Cas no 2172460-17-0 (tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172460-17-0
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• CID: 5567921
• PubChem ID: 165596970
• Update Time: 2025-10-31

tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1639124
• 2172460-17-0
• tert-butyl 3-[amino(pyrimidin-5-yl)methyl]-3-hydroxypyrrolidine-1-carboxylate
• tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C14H22N4O3/c1-13(2,3)21-12(19)18-5-4-14(20,8-18)11(15)10-6-16-9-17-7-10/h6-7,9,11,20H,4-5,8,15H2,1-3H3
• InChI Key： YTHZBEMGBJJWCP-UHFFFAOYSA-N
• SMILES： OC1(C(C2=CN=CN=C2)N)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 294.16919058g/mol
• Monoisotopic Mass: 294.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2172460-17-0)

Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate, with the CAS number 2172460-17-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation and development.

The molecular structure of Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and potential biological functions. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the amine and hydroxyl groups introduce basic and acidic properties, respectively, enabling interactions with various biological targets.

One of the most intriguing aspects of this compound is its pyrimidine moiety, which is a common pharmacophore in many bioactive molecules. Pyrimidine derivatives have been extensively studied for their roles in various biological processes, including DNA replication, transcription, and translation. The specific substitution pattern in Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate suggests potential interactions with enzymes and receptors involved in these pathways.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as pyrimidines are known for their ability to mimic natural biomolecules and disrupt pathological processes. Studies have shown that pyrimidine-based compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. The incorporation of additional functional groups into these heterocyclic frameworks often enhances their biological activity and selectivity.

The tert-butyl group in Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate not only contributes to steric effects but also influences the compound's pharmacokinetic profile. This group can protect the molecule from rapid metabolic degradation, potentially increasing its bioavailability. Furthermore, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity.

In the context of contemporary drug discovery, the development of multitarget-directed ligands (MTDLs) has become a prominent strategy. MTDLs are designed to simultaneously interact with multiple biological targets, thereby enhancing their therapeutic efficacy and reducing side effects. The structure of Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate suggests that it may possess the characteristics of an MTDL, capable of engaging with various enzymes and receptors involved in disease pathways.

Advances in computational chemistry and molecular modeling have accelerated the process of identifying promising drug candidates. These techniques allow researchers to predict the binding affinity and selectivity of compounds like Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate before conducting expensive experimental validations. Such computational approaches have been instrumental in optimizing the structure of lead compounds for clinical development.

The synthesis of complex organic molecules like Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate requires meticulous planning and expertise in synthetic organic chemistry. The introduction of multiple functional groups into a single molecule necessitates careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency and precision.

The biological evaluation of Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate is crucial for determining its potential therapeutic applications. In vitro assays can provide initial insights into its activity against specific targets, while preclinical studies can assess its safety profile and pharmacokinetic properties. These studies are essential for guiding further development efforts and ultimately translating promising compounds into effective treatments.

The role of interdisciplinary collaboration in drug discovery cannot be overstated. Chemists, biologists, pharmacologists, and computer scientists must work together to identify, develop, and optimize new therapeutic agents. The case of Tert-butyl 3-amino(pyrimidin-5-yl)methyl-3-hydroxypyrrolidine-1-carboxylate exemplifies how such collaboration can lead to innovative solutions in medicine.

In conclusion, Tert-butyl 3-amino(pyrimidin-5-yli)methyl - hydroxy-pyrrolidine - carboxylic acid tert - butylester (CAS No. 2172460 -17 -0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or multitarget-directed ligand. With continued advancements in synthetic chemistry and computational biology, this molecule represents an exciting opportunity for developing novel therapeutic agents.